Tertiary amines
Tertiary amines are a class of organic compounds characterized by the presence of a nitrogen atom bonded to three carbon atoms, with no hydroxyl (-OH) groups attached directly to the nitrogen. These molecules play crucial roles in various applications due to their unique properties and reactivity.
In medicinal chemistry, tertiary amines often serve as functional groups that can be used for drug design, contributing to the bioavailability and binding affinity of pharmaceuticals. In industrial processes, they are employed as catalysts, solvents, and intermediates in organic synthesis. Additionally, tertiary amines are valuable reagents in the production of dyes, explosives, and surfactants.
Their basic nature makes them highly reactive towards acids, leading to the formation of salts which can be used in various applications such as pH adjustment agents or proton acceptors in biochemical reactions. The versatility of tertiary amines stems from their ability to act as nucleophiles, bases, or Lewis bases, depending on the specific context and conditions of use.
Overall, the unique properties of tertiary amines make them indispensable in both academic research and industrial applications across multiple sectors including pharmaceuticals, electronics, and polymer science.

Structure | Chemical Name | CAS | MF |
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2,4-Pyrimidinediamine,N2,N2,N4,N4-tetramethyl- | 1076-94-4 | C8H14N4 |
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2-Chloro-N,N-dimethylethanamine | 107-99-3 | C4H10ClN |
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N,N-Dimethylcyclohexanemethylamine | 16607-80-0 | C9H19N |
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1,2-Ethanediamine,N2-[2-(diethylamino)ethyl]-N1,N1-diethyl- | 123-12-6 | C12H29N3 |
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2-(Diethylamino)-N-methylethylamine | 104-79-0 | C7H18N2 |
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1,2-Ethanediamine,N1,N1,N2-triethyl- | 105-04-4 | C8H20N2 |
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cis-Dichloro(N,N,N',N'-tetramethylethylenediamine)palladium(II) | 14267-08-4 | C6H16Cl2N2Pd |
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Phentolamine Mesylate | 65-28-1 | C82H92O17 |
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N-(2-chloroethyl)-N-methylaniline | 1669-85-8 | C9H12ClN |
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N,N'-Di-(1-naphthyl)-N,N'-diphenyl-(1,1'-biphenyl)-4,4'-diamine | 123847-85-8 | C44H32N2 |
Related Literature
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Shwan A. Hamad,Vesselin N. Paunov Soft Matter, 2012,8, 5069-5077
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2. Squaramide-catalysed asymmetric cascade reactions of 2,3-dioxopyrrolidines with 3-chlorooxindoles†Jiang-Bo Wen,Da-Ming Du Org. Biomol. Chem., 2020,18, 1647-1656
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Chuan-Feng Chen Chem. Commun., 2008, 6128-6130
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S. Markarian,Kh. Nerkararyan,W. Fawcett Phys. Chem. Chem. Phys., 2002,4, 1-3
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Alejandro Vásquez-Espinal,Osvaldo Yañez,Edison Osorio,Carlos Areche,Olimpo García-Beltrán,Lina M. Ruiz,Bruce K. Cassels,William Tiznado New J. Chem., 2021,45, 590-596
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